Cas no 3589-05-7 (3-(Methylsulfonyl)-1H-1,2,4-triazole)

3-(Methylsulfonyl)-1H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a methylsulfonyl group. This structural motif imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical applications. The methylsulfonyl group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the triazole ring contributes to hydrogen bonding and metal coordination properties. Its high purity and well-defined chemical properties ensure consistent performance in synthetic pathways, particularly as an intermediate in the development of bioactive molecules. The compound’s stability under various conditions further supports its utility in multi-step synthesis. These attributes make it a versatile building block in medicinal chemistry and material science research.
3-(Methylsulfonyl)-1H-1,2,4-triazole structure
3589-05-7 structure
Product Name:3-(Methylsulfonyl)-1H-1,2,4-triazole
CAS No:3589-05-7
MF:C3H5N3O2S
MW:147.155698537827
MDL:MFCD03249216
CID:1087365
PubChem ID:329775307
Update Time:2025-06-08

3-(Methylsulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylsulfonyl)-1H-1,2,4-triazole
    • 3-(methylsulfonyl)-1H-1,2,4-triazole(SALTDATA: FREE)
    • BB_SC-9494
    • Triazolyl-3-methylsulfone
    • EN300-65164
    • 3-METHANESULFONYL-1H-1,2,4-TRIAZOLE
    • 3-(Methylsulfonyl)-1H-1,2,4-triazole, AldrichCPR
    • Z277538890
    • DTXSID40391601
    • 3589-05-7
    • SCHEMBL1711706
    • 3-methylsulphonyl-1,2,4-triazole
    • AKOS004112191
    • STK522215
    • AKOS003245450
    • OKDRQEKCXPQPPJ-UHFFFAOYSA-N
    • SCHEMBL11959960
    • AKOS000639386
    • 5-methylsulfonyl-1H-1,2,4-triazole
    • CS-0216978
    • DA-18409
    • MFCD03249216
    • 3-methanesulfonyl-4H-1,2,4-triazole
    • 3-methylsulfonyl-1,2,4-triazole
    • AS-43197
    • MDL： MFCD03249216
    • Inchi： 1S/C3H5N3O2S/c1-9(7,8)3-4-2-5-6-3/h2H,1H3,(H,4,5,6)
    • InChI Key： OKDRQEKCXPQPPJ-UHFFFAOYSA-N
    • SMILES： S(C)(C1=NC=NN1)(=O)=O

Computed Properties

  • Exact Mass: 147.01000
  • Monoisotopic Mass: 147.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.533
  • Boiling Point: 385.2°C at 760 mmHg
  • Flash Point: 186.8°C
  • Refractive Index: 1.531
  • PSA: 84.09000
  • LogP: 0.28900

3-(Methylsulfonyl)-1H-1,2,4-triazole Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

3-(Methylsulfonyl)-1H-1,2,4-triazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Methylsulfonyl)-1H-1,2,4-triazole Pricemore >>

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